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Compound Name: PD 116779

Cat. No.: B1678589 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides a detailed protocol for assessing cell viability and

proliferation in response to treatment with PD 116779 using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a colorimetric method based on

the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically

active cells.[1][2] The amount of formazan produced is proportional to the number of viable

cells.[1] This protocol is designed to be a comprehensive guide for researchers in drug

discovery and toxicology.

Signaling Pathway of PD-1 Inhibition
PD 116779 is presumed to be an inhibitor of the Programmed cell death protein 1 (PD-1)

pathway. The PD-1/PD-L1 axis is a critical immune checkpoint that regulates T-cell activation.

[3] In cancer, tumor cells can express PD-L1, which binds to PD-1 on T-cells, leading to T-cell

exhaustion and allowing the tumor to evade the immune system.[4][5] PD-1 pathway inhibitors

block this interaction, restoring T-cell activity against tumor cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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